Cas no 2654-58-2 (4,4-Dimethyl-1-phenyl-3-pyrazolidone)

• Product Name: 4,4-Dimethyl-1-phenyl-3-pyrazolidone
• CAS No: 2654-58-2
• Molecular Formula: C₁₁H₁₄N₂O
• Molecular Weight: 190.24
• CID: 43293
• PubChem ID: 75861

4,4-Dimethyl-1-phenyl-3-pyrazolidone Properties

Names and Identifiers

• 4,4-Dimethyl-1-phenyl-3-pyrazolidone
• 4,4-Dimethyl-1-phenyl-3-pyrazolidinone
• 4,4-dimethyl-1-phenylpyrazolidin-3-one
• 1-Phenyl-4,4-dimethyl-3-pyrazolidinon
• 1-Phenyl-4,4-dimethyl-3-pyrazolidon
• 3-Pyrazolidinone,4,4-dimethyl-1-phenyl
• 4,4-dimethyl-1-phenyl-pyrazolidin-3-one
• 4,4-Dimethylphenidone
• Dimezone
• EINECS 220-181-1
• Phenidone D
• 1-Phenyl-4,4-dimethyl-3-pyrazolidone
• NSC-215239
• 1-Phenyl-4,4-dimethylpyrazolidin-3-on
• 4, 4-dimethyl-1-phenylpyrazolidin-3-one
• 4,4-Dimethyl-1-phenyl-3-pyrazolidione
• MFCD00044325
• 3-Pyrazolidinone,4-dimethyl-1-phenyl-
• UNII-I86O3K6LPN
• FT-0617078
• DTXSID0051940
• NSC215239
• 1-phenyl-4,4-dimethyl-3-pyrazolidinone
• AKOS015916416
• 2654-58-2
• 3-Pyrazolidinone, 4,4-dimethyl-1-phenyl-
• NS00020288
• NSC 215239
• W-109812
• (2,2-Dimethyl-1-pyrrolidin-1-ylmethylpropyl)methylcarbamicacidbenzylester
• I86O3K6LPN
• Dimezone (4,4-Dimethyl-1-phenyl-3-pyrazolidinone)
• SCHEMBL271530
• InChI=1/C11H14N2O/c1-11(2)8-13(12-10(11)14)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,12,14

• MDL： MFCD00044325
• InChIKey： SJSJAWHHGDPBOC-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14N2O/c1-11(2)8-13(12-10(11)14)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,12,14)
• SMILES： CC1(CN(NC1=O)C2=CC=CC=C2)C
• BRN： 144478

Computed Properties

• Exact Mass: 190.11100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 190.110613
• Heavy Atom Count: 14
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 32.3

Experimental Properties

• LogP: 1.95780
• PSA: 32.34000
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 325.75°C (rough estimate)
• Melting Point: 166-169 ºC
• Flash Point: 195 ºC
• Color/Form: Not available
• Solubility: Soluble in water
• Density: 1.0815 (rough estimate)

4,4-Dimethyl-1-phenyl-3-pyrazolidone Security Information

• RTECS：UQ8710000
• WGK Germany：2
• Safety Term：6.1
• Safety Instruction： S26-S36/37-S45-S37/39-S28A-S24
• Packing Group：II
• Packing Group：II
• Risk Phrases：R25; R36/37/38; R43
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• Storage Condition：Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：II
• Risk Phrases： R25;R36/37/38;R43
• HazardClass：6.1

4,4-Dimethyl-1-phenyl-3-pyrazolidone Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%